![molecular formula C20H25Cl2NO B1466629 3-[2-(2-Benzyl-4-chlorophenoxy)ethyl]piperidine hydrochloride CAS No. 1219982-89-4](/img/structure/B1466629.png)
3-[2-(2-Benzyl-4-chlorophenoxy)ethyl]piperidine hydrochloride
Overview
Description
3-[2-(2-Benzyl-4-chlorophenoxy)ethyl]piperidine hydrochloride, also known as BCPEP, is a synthetic compound used in laboratory experiments for a wide range of applications. It is an organic molecule with a molecular weight of 311.43 g/mol and a melting point of 122-123°C. BCPEP is a colorless crystalline solid that is soluble in water and organic solvents. It is commercially available as a salt, and can be synthesized in the laboratory using a variety of methods.
Scientific Research Applications
Chlorophenols in Waste Incineration
A review on chlorophenols (CP) highlights their significance as precursors to dioxins in chemical and thermal processes, including municipal solid waste incineration (MSWI) (Peng et al., 2016). The study discusses the correlation between CP concentrations and their role in the formation of dioxins, suggesting the potential research interest in understanding the transformation and mitigation of such hazardous compounds.
Parabens in Aquatic Environments
Research on parabens, which share structural similarities with the phenolic group in "3-[2-(2-Benzyl-4-chlorophenoxy)ethyl]piperidine hydrochloride," reviews their occurrence, fate, and behavior in aquatic environments (Haman et al., 2015). This study might offer insights into environmental persistence and the potential impact of similar compounds.
Nucleophilic Aromatic Substitution
A study on the reaction of piperidine with nitrobenzenes describes the nucleophilic aromatic substitution mechanism, which could be relevant for understanding the chemical behavior of "this compound" in synthetic applications (Pietra & Vitali, 1972).
Anticancer Agents
A review outlines the discovery and development of novel piperidone compounds as potential antineoplastic agents (Hossain et al., 2020). These compounds demonstrate cytotoxic properties and modulate drug resistance, indicating a possible area of application for similar piperidine derivatives in cancer research.
Enzymatic Treatment of Pollutants
A review on the use of oxidoreductive enzymes with redox mediators for treating organic pollutants (Husain & Husain, 2007) might suggest potential enzymatic applications for similar compounds in environmental remediation.
Safety and Hazards
The safety and hazards associated with “3-[2-(2-Benzyl-4-chlorophenoxy)ethyl]piperidine hydrochloride” are not explicitly mentioned in the available literature. It is recommended to handle this compound with appropriate safety measures, including the use of personal protective equipment and working in a well-ventilated area .
properties
IUPAC Name |
3-[2-(2-benzyl-4-chlorophenoxy)ethyl]piperidine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H24ClNO.ClH/c21-19-8-9-20(23-12-10-17-7-4-11-22-15-17)18(14-19)13-16-5-2-1-3-6-16;/h1-3,5-6,8-9,14,17,22H,4,7,10-13,15H2;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SHTOGMRRTOGECW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CNC1)CCOC2=C(C=C(C=C2)Cl)CC3=CC=CC=C3.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H25Cl2NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
366.3 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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